molecular formula C10H17N3O5S B1679136 (3-Phenoxypropyl)guanidine hemisulfate CAS No. 860385-36-0

(3-Phenoxypropyl)guanidine hemisulfate

Cat. No.: B1679136
CAS No.: 860385-36-0
M. Wt: 291.33 g/mol
InChI Key: WYTDFFUPCBFVQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Phenoxypropyl)guanidine hemisulfate is a guanidine derivative characterized by a phenoxypropyl substituent and a hemisulfate counterion. Guanidine compounds are known for their strong basicity and diverse biological activities, often interacting with enzymes, receptors, or ion channels. The hemisulfate salt enhances solubility and stability, making it suitable for pharmacological research.

Properties

CAS No.

860385-36-0

Molecular Formula

C10H17N3O5S

Molecular Weight

291.33 g/mol

IUPAC Name

2-(3-phenoxypropyl)guanidine;sulfuric acid

InChI

InChI=1S/C10H15N3O.H2O4S/c11-10(12)13-7-4-8-14-9-5-2-1-3-6-9;1-5(2,3)4/h1-3,5-6H,4,7-8H2,(H4,11,12,13);(H2,1,2,3,4)

InChI Key

WYTDFFUPCBFVQB-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)OCCCN=C(N)N.OS(=O)(=O)O

Canonical SMILES

C1=CC=C(C=C1)OCCCN=C(N)N.OS(=O)(=O)O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

PD-34799-SA;  PD 34799-SA;  PD34799-SA

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

a. Tranylcypromine Hemisulfate
  • Structure : Trans-2-phenylcyclopropanamine hemisulfate.
  • Key Features :
    • Targets MAO and LSD1 (IC₅₀ <2 µM for LSD1) .
    • Solubility: 10 mg/ml in DMSO .
    • Applications: Used in epigenetic studies, particularly for cellular reprogramming when combined with GSK-3 inhibitors.
  • Comparison: Both compounds utilize hemisulfate salts, improving aqueous solubility. Tranylcypromine’s cyclopropane ring and amine group contrast with (3-Phenoxypropyl)guanidine’s linear phenoxypropyl-guanidine backbone, suggesting divergent biological targets. The guanidine moiety may confer stronger basicity and distinct binding interactions .
b. dl-1-(2-Hydroxy-3-(o-toluidino)propyl)guanidine Hemisulfate
  • Structure: Guanidine derivative with hydroxy, toluidino, and propyl groups.
  • Key Features: CAS: 67427-65-0 . Applications: Not explicitly stated but inferred for pharmacological research.
  • Both compounds highlight the versatility of guanidine derivatives in drug design, with substituents dictating target specificity .

Counterion-Based Comparisons

a. Ranitidine Hemifumarate
  • Structure : Ranitidine (H₂ antagonist) with hemifumarate salt.
  • Key Features :
    • Counterion: Hemifumarate (vs. hemisulfate in the target compound).
    • Applications: Gastrointestinal disorders.
  • Comparison :
    • Hemisulfate salts generally exhibit higher water solubility than hemifumarates due to sulfuric acid’s strong acidity.
    • Choice of counterion impacts pharmacokinetics; hemisulfate may offer better bioavailability for hydrophilic compounds .

Research Findings and Implications

  • Structural Impact: The phenoxypropyl group in (3-Phenoxypropyl)guanidine hemisulfate likely increases lipophilicity compared to Tranylcypromine’s cyclopropane ring or the toluidino analog’s polar groups. This could influence tissue penetration and target engagement .
  • Counterion Role : Hemisulfate salts, as seen in Tranylcypromine, enhance solubility for in vitro assays (e.g., 10 mg/ml in DMSO). This property is critical for high-throughput screening and formulation .
  • Biological Targets: While Tranylcypromine targets epigenetic enzymes, guanidine derivatives may interact with ion channels or receptors, suggesting (3-Phenoxypropyl)guanidine hemisulfate could explore novel pathways .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(3-Phenoxypropyl)guanidine hemisulfate
Reactant of Route 2
Reactant of Route 2
(3-Phenoxypropyl)guanidine hemisulfate

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